Cas no 1043533-93-2 (2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole)

2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole is a specialized organic compound featuring a cyclopentylphenoxyethyl moiety linked to a dihydroimidazole core. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The cyclopentyl group enhances lipophilicity, potentially improving membrane permeability, while the imidazole ring offers versatile binding properties, making it a candidate for enzyme inhibition or receptor modulation. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. The compound’s stability under standard conditions ensures reliable handling in laboratory settings. Its distinct molecular architecture may also contribute to studies in asymmetric synthesis or as a precursor for complex heterocyclic systems.
2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole structure
1043533-93-2 structure
Product Name:2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole
CAS No:1043533-93-2
MF:C16H22N2O
MW:258.358684062958
CID:4569431
PubChem ID:24906199
Update Time:2025-06-13

2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(2-Cyclopentylphenoxy)ethyl]-4,5-dihydro-1H-imidazole
    • 1H-Imidazole, 2-[1-(2-cyclopentylphenoxy)ethyl]-4,5-dihydro-
    • 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C16H22N2O/c1-12(16-17-10-11-18-16)19-15-9-5-4-8-14(15)13-6-2-3-7-13/h4-5,8-9,12-13H,2-3,6-7,10-11H2,1H3,(H,17,18)
    • InChI Key: WIQCERUTOBWUOL-UHFFFAOYSA-N
    • SMILES: C1(C(OC2=CC=CC=C2C2CCCC2)C)NCCN=1

2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole Security Information

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Additional information on 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole (CAS No. 1043533-93-2)

The compound 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole (CAS No. 1043533-93-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentylphenoxy group linked to an imidazole ring, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive agent due to its structural similarity to other imidazole derivatives, which are known for their diverse pharmacological properties.

In recent years, the demand for novel imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 2-1-(2-Cyclopentylphenoxy)ethyl moiety in this compound introduces steric and electronic effects that could enhance its binding affinity to biological targets. This has led to increased searches for "imidazole derivatives in drug discovery" and "CAS 1043533-93-2 applications," reflecting the growing interest in this niche. Additionally, the compound's potential role in addressing oxidative stress-related diseases aligns with current health trends, such as the focus on antioxidant therapies and neuroprotective agents.

From a synthetic perspective, 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole is synthesized through multi-step organic reactions, often involving phenol etherification and imidazole ring formation. Its CAS No. 1043533-93-2 serves as a critical identifier for researchers sourcing the compound for experimental studies. The compound's stability under physiological conditions is another area of exploration, with queries like "imidazole stability in aqueous solutions" frequently appearing in scientific forums. This underscores the need for detailed physicochemical characterization, including solubility, melting point, and spectral data.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic components make it a candidate for designing advanced polymers or catalysts. Searches for "imidazole in material science" highlight this cross-disciplinary appeal. Furthermore, its cyclopentyl group may contribute to lipophilicity, a property highly sought after in drug delivery systems. As sustainability becomes a priority, researchers are also investigating greener synthesis routes for such compounds, aligning with trends like "green chemistry in heterocyclic synthesis."

In conclusion, 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole (CAS No. 1043533-93-2) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in the contexts of drug development and functional materials. As scientific inquiries evolve, this compound is likely to remain a focal point for innovation, driven by its adaptability and the broader demand for imidazole-based solutions in modern science.

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